methyl 1,3,7-trimethyl-2,4-dioxo-5-(2-thienyl)-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: methyl 1,3,7-trimethyl-2,4-dioxo-5-thiophen-2-yl-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H17N3O4S/c1-8-10(15(21)23-4)11(9-6-5-7-24-9)12-13(17-8)18(2)16(22)19(3)14(12)20/h5-7,11,17H,1-4H3
• InChI Key: SUUCHXVNUPINFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)N(C(=O)N(C2=O)C)C)C3=CC=CS3)C(=O)OC
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions, starting from basic pyrimidine or thiophene derivatives. For example, Shaabani et al. (2009) demonstrated a one-pot, four-component synthesis method for creating disubstituted pyrido[2,3-d]pyrimidine-6-carboxamide derivatives, emphasizing the efficiency of synthesizing complex molecules through the condensation of diketene, amines, aldehydes, and 6-amino-1,3-dimethyluracil (Shaabani, Seyyedhamzeh, Maleki, Rezazadeh, & Behnam, 2009).

Molecular Structure Analysis

Detailed molecular structure analysis is pivotal for understanding the reactivity and properties of such compounds. Advanced spectroscopic techniques like NMR and IR spectroscopy, alongside X-ray crystallography, are commonly employed for structural elucidation. Pekparlak et al. (2018) utilized FT-IR, NMR, and density functional theory calculations to characterize the molecular structure of a related thioxo-dihydropyrimidine derivative, highlighting the importance of computational methods in confirming experimental data (Pekparlak, Tamer, Kanmazalp, Berber, Arslan, Avcı, Dege, Tarcan, & Atalay, 2018).

Chemical Reactions and Properties

The chemical behavior of such compounds often involves interactions with nitrating agents, highlighting the reactivity of the pyrimidine ring. Mamarakhmonov et al. (2016) studied the reactions of thieno[2,3-d]pyrimidin-4-one derivatives with nitrating agents, showing the influence of substituents and solvents on reaction pathways (Mamarakhmonov, Belen’kii, Chuvylkin, & Asqarov, 2016).

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

Thienopyrimidine derivatives, including compounds structurally related to methyl 1,3,7-trimethyl-2,4-dioxo-5-(2-thienyl)-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate, have been synthesized and studied for their antimicrobial and anti-inflammatory properties. These compounds have demonstrated remarkable activity against fungi, bacteria, and inflammation, highlighting their potential in treating various infectious and inflammatory conditions (Tolba, El-Dean, Ahmed, & Hassanien, 2018).

Synthesis of Bioactive Molecules

Research into the synthesis and reactions of Biginelli-compounds, which share a core structure with the compound , has led to the development of novel pyrimidines with potential biological activities. These studies provide insights into the chemical versatility of pyrimidine derivatives and their applications in creating bioactive molecules for various therapeutic purposes (Kappe & Roschger, 1989).

Antihypertensive and Anti-ulcer Activities

Further investigations into dihydropyrimidines, a class closely related to the compound of interest, have uncovered their potential antihypertensive and anti-ulcer activities. These studies indicate the broad spectrum of biological effects that these compounds can offer, paving the way for the development of new therapeutic agents in the management of hypertension and gastric ulcers (Rana, Kaur, & Kumar, 2004); (Rana, Kaur, Chaudhary, Kumar, & Goyal, 2011).

Novel Synthetic Approaches and Functionalization

Recent advancements in synthetic chemistry have enabled the development of new synthetic routes and functionalization strategies for thieno[2,3-d]pyrimidine derivatives. These approaches have facilitated the generation of highly substituted scaffolds, expanding the utility of these compounds in medicinal chemistry and drug discovery (O'Rourke, Johnstone, Becker, Pimlott, & Sutherland, 2018).